Cas no 1898181-53-7 (Pyrene-PEG1-OH)

• Product Name: Pyrene-PEG1-OH
• CAS No: 1898181-53-7
• MF: C₁₉H₁₅NO₂
• MW: 289.327904939651
• CID: 5570673
• Update Time: 2025-05-23

Pyrene-PEG1-OH Chemical and Physical Properties

Names and Identifiers

• Pyrene-PEG1-OH

• Inchi： 1S/C19H15NO2/c21-11-10-20-19(22)16-9-7-14-5-4-12-2-1-3-13-6-8-15(16)18(14)17(12)13/h1-9,21H,10-11H2,(H,20,22)
• InChI Key： IFAXSFYBBMMUTB-UHFFFAOYSA-N
• SMILES： C1(C(NCCO)=O)=C2C3=C4C(C=C2)=CC=CC4=CC=C3C=C1

Additional information on Pyrene-PEG1-OH

Pyrene-PEG1-OH: A Comprehensive Overview

Pyrene-PEG1-OH, with the CAS number 1898181-53-7, is a unique compound that has garnered significant attention in the fields of materials science and biotechnology. This compound is a derivative of pyrene, a polycyclic aromatic hydrocarbon (PAH), modified with a polyethylene glycol (PEG) chain and a hydroxyl (-OH) group. The combination of pyrene's aromatic properties with PEG's biocompatibility and hydrophilicity makes Pyrene-PEG1-OH an intriguing material for various applications.

The structure of Pyrene-PEG1-OH consists of a pyrene core, which is a fused bicyclic aromatic system, linked to a PEG chain via an oxygen atom. The hydroxyl group at the end of the PEG chain provides additional functionalization possibilities. This structure allows Pyrene-PEG1-OH to exhibit unique properties, such as fluorescence, solubility in both organic and aqueous media, and the ability to form self-assembled structures. These characteristics make it an ideal candidate for use in drug delivery systems, biosensors, and nanotechnology.

Recent studies have highlighted the potential of Pyrene-PEG1-OH in biomedical applications. For instance, researchers have explored its use as a fluorescent probe for imaging cellular processes. The fluorescence properties of pyrene are well-documented, and the addition of PEG enhances its stability and reduces photobleaching. This makes Pyrene-PEG1-OH suitable for real-time monitoring of cellular activities, such as vesicle trafficking and protein interactions.

In the context of drug delivery, Pyrene-PEG1-OH has been investigated as a component of nanoparticles designed to deliver therapeutic agents to specific targets. The PEG chain provides stealth properties to the nanoparticles, allowing them to evade the immune system and prolong circulation time in the bloodstream. Additionally, the hydroxyl group can be further modified to attach targeting ligands or drugs, enabling precise delivery to diseased tissues.

The synthesis of Pyrene-PEG1-OH involves a multi-step process that begins with the functionalization of pyrene. The introduction of an oxygen atom at one end allows for subsequent coupling with PEG chains. Recent advancements in click chemistry have streamlined this process, making it more efficient and scalable for industrial production.

Another area where Pyrene-PEG1-OH has shown promise is in bioconjugation reactions. The hydroxyl group can act as a reactive site for attaching biomolecules such as proteins, peptides, or nucleic acids. This capability has led to its use in creating bioconjugates for diagnostics and therapeutic applications. For example, Pyrene-PEG1-OH-based bioconjugates have been used in immunoassays to detect specific antigens with high sensitivity.

Furthermore, the self-assembling properties of Pyrene-PEG1-OH have been leveraged in the development of supramolecular assemblies. These assemblies can form micelles or vesicles that encapsulate drugs or other cargo molecules. The stability and controlled release properties of these assemblies make them valuable in pharmaceutical formulations.

In terms of environmental applications, Pyrene-PEG1-OH has been studied for its potential in remediation technologies. Its ability to adsorb organic pollutants from water bodies has been explored, particularly in scenarios where traditional methods are less effective. The combination of pyrene's hydrophobicity and PEG's solubility creates a material that can selectively bind contaminants while remaining soluble in aqueous solutions.

The versatility of Pyrene-PEG1-OH is further underscored by its role in polymer science. Researchers have used it as a building block for constructing stimuli-responsive polymers that can respond to external stimuli such as temperature or pH changes. These polymers have applications in smart materials and controlled drug delivery systems.

In conclusion, Pyrene-PEG1-OH (CAS 1898181-53-7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure combines the aromatic properties of pyrene with the biocompatible nature of PEG, enabling it to serve as a versatile tool in materials science, biotechnology, and medicine. Ongoing research continues to uncover new potentials for this compound, solidifying its position as an important material in modern scientific endeavors.